Cas no 1150633-16-1 (4-Methylpyrimidine-5-carbonitrile)

4-Methylpyrimidine-5-carbonitrile is a versatile heterocyclic compound featuring a pyrimidine core substituted with a methyl group at the 4-position and a nitrile functional group at the 5-position. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The nitrile group offers a handle for further functionalization, enabling transformations such as hydrolysis, reduction, or cyclization. Its pyrimidine scaffold is valuable in constructing biologically active molecules, including nucleoside analogs and kinase inhibitors. The compound's stability and well-defined reactivity profile make it a useful building block in organic synthesis and medicinal chemistry research.

4-Methylpyrimidine-5-carbonitrile structure

1150633-16-1 structure

Product Name:4-Methylpyrimidine-5-carbonitrile

CAS No:1150633-16-1

MF:C₆H₅N₃

MW:119.124000310898

MDL:MFCD19982748

CID:1028707

PubChem ID:18727765

Update Time:2025-10-29

4-Methylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Methylpyrimidine-5-carbonitrile
- 4-Methyl-pyrimidine-5-carbonitrile
- SCHEMBL8154592
- 4-Methyl-5-cyano-pyrimidine
- 1150633-16-1
- Z1263714352
- DB-263211
- CS-0208710
- 4-Methyl-5-pyrimidinecarbonitrile, AldrichCPR
- F83031
- BS-19450
- DTXSID30595853
- SB30860
- 4-Methyl-5-cyanopyrimidine
- AWB63316
- EN300-256618
- 4-methyl-5-pyrimidinecarbonitrile
- 5-Pyrimidinecarbonitrile, 4-methyl-
- MFCD19982748
- AKOS022172323
- MDL： MFCD19982748
- Inchi： 1S/C6H5N3/c1-5-6(2-7)3-8-4-9-5/h3-4H,1H3
- InChI Key： UXXDANNCYCRMDU-UHFFFAOYSA-N
- SMILES： N1C=NC=C(C#N)C=1C

Computed Properties

Exact Mass: 119.048347172g/mol
Monoisotopic Mass: 119.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 49.6Å²

Experimental Properties

Color/Form: Not available
Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 254.0±20.0 °C at 760 mmHg
Flash Point: 98.1±7.0 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Methylpyrimidine-5-carbonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Methylpyrimidine-5-carbonitrile Pricemore >>

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